Cas no 103084-92-0 (5-Hexen-2-one,3-hydroxy-3-methyl-)

• Product Name: 5-Hexen-2-one,3-hydroxy-3-methyl-
• CAS No: 103084-92-0
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 125455
• PubChem ID: 11846099
• Update Time: 2025-04-18

5-Hexen-2-one,3-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Hexen-2-one,3-hydroxy-3-methyl-
• 3-hydroxy-3-methylhex-5-en-2-one
• 5-Hexen-2-one, 3-hydroxy-3-methyl- (9CI)
• 103084-92-0
• 103383-83-1
• 5-Hexen-2-one, 3-hydroxy-3-methyl-, (+)- (9CI)
• SCHEMBL14961843

• Inchi： 1S/C7H12O2/c1-4-5-7(3,9)6(2)8/h4,9H,1,5H2,2-3H3
• InChI Key： SYQRQOOKHDEYLO-UHFFFAOYSA-N
• SMILES： OC(C(C)=O)(C)CC=C

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3